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Compound of Interest

Compound Name:
3-Fluoro-4-(trifluoromethyl)benzyl

bromide

Cat. No.: B1302110 Get Quote

An In-Depth Technical Guide to 3-Fluoro-4-(trifluoromethyl)benzyl bromide

CAS Number: 213203-65-7

This technical guide provides a comprehensive overview of 3-Fluoro-4-
(trifluoromethyl)benzyl bromide, a crucial building block in medicinal chemistry and materials

science. This document is intended for researchers, scientists, and professionals in drug

development, offering detailed information on its properties, synthesis, and applications.

Physicochemical Properties
3-Fluoro-4-(trifluoromethyl)benzyl bromide is a solid organic compound. Its key physical

and chemical properties are summarized in the table below for easy reference.
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Property Value References

CAS Number 213203-65-7 [1]

Molecular Formula C8H5BrF4 [1]

Molecular Weight 257.03 g/mol [1]

Melting Point 25-27 °C [1]

Density 1.64 g/mL [1]

Appearance Solid

MDL Number MFCD00236289 [1]

Safety and Handling
This compound is classified as corrosive and requires careful handling in a laboratory setting.

[1] Appropriate personal protective equipment (PPE), including gloves, protective clothing, and

eye/face protection, should be worn.[2] Work should be conducted in a well-ventilated area or

under a chemical fume hood.[2]

Hazard Information Details References

Signal Word Warning

Hazard Statements H302 (Harmful if swallowed)

Pictograms GHS07

Precautionary Statements
P264, P270, P301 + P312,

P501

Storage

Store locked up in a well-

ventilated place. Keep

container tightly closed.

[2]

Role in Drug Discovery and Development

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://matrix.staging.1int.co.uk/product/buy-3-fluoro-4-trifluoromethylbenzyl-bromide
https://matrix.staging.1int.co.uk/product/buy-3-fluoro-4-trifluoromethylbenzyl-bromide
https://matrix.staging.1int.co.uk/product/buy-3-fluoro-4-trifluoromethylbenzyl-bromide
https://matrix.staging.1int.co.uk/product/buy-3-fluoro-4-trifluoromethylbenzyl-bromide
https://matrix.staging.1int.co.uk/product/buy-3-fluoro-4-trifluoromethylbenzyl-bromide
https://matrix.staging.1int.co.uk/product/buy-3-fluoro-4-trifluoromethylbenzyl-bromide
https://matrix.staging.1int.co.uk/product/buy-3-fluoro-4-trifluoromethylbenzyl-bromide
https://www.fishersci.com/store/msds?partNumber=AAB2318903&productDescription=3-FLRO-4-%28TRIFLROMETHL%29BENZ+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2318903&productDescription=3-FLRO-4-%28TRIFLROMETHL%29BENZ+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2318903&productDescription=3-FLRO-4-%28TRIFLROMETHL%29BENZ+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1302110?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The strategic incorporation of fluorine atoms and trifluoromethyl (CF3) groups into organic

molecules is a cornerstone of modern medicinal chemistry.[3] These modifications can

significantly enhance a compound's pharmacological profile.

The trifluoromethyl group, in particular, is known to improve:

Lipophilicity: This can enhance a drug's ability to cross cell membranes.[4][5]

Metabolic Stability: The C-F bond is very strong, making the CF3 group resistant to

metabolic degradation, which can increase the drug's half-life.[4][5]

Receptor Binding Affinity: The electron-withdrawing nature of the CF3 group can alter the

electronic properties of a molecule, leading to stronger interactions with biological targets.[4]

[5]

3-Fluoro-4-(trifluoromethyl)benzyl bromide serves as a key intermediate, allowing for the

precise introduction of both a fluorine atom and a trifluoromethyl group into a target molecule.

[4] This makes it a valuable reagent in the synthesis of novel therapeutic agents.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.jelsciences.com/articles/jbres1883.php
https://www.nbinno.com/article/other-organic-chemicals/power-of-fluorination-how-4-trifluoromethyl-benzyl-bromide-drives-innovation-kj
https://www.nbinno.com/article/other-organic-chemicals/trifluoromethyl-advantage-how-4-trifluoromethyl-benzyl-bromide-enhances-pharmaceutical-specialty-chemical-development-kj
https://www.nbinno.com/article/other-organic-chemicals/power-of-fluorination-how-4-trifluoromethyl-benzyl-bromide-drives-innovation-kj
https://www.nbinno.com/article/other-organic-chemicals/trifluoromethyl-advantage-how-4-trifluoromethyl-benzyl-bromide-enhances-pharmaceutical-specialty-chemical-development-kj
https://www.nbinno.com/article/other-organic-chemicals/power-of-fluorination-how-4-trifluoromethyl-benzyl-bromide-drives-innovation-kj
https://www.nbinno.com/article/other-organic-chemicals/trifluoromethyl-advantage-how-4-trifluoromethyl-benzyl-bromide-enhances-pharmaceutical-specialty-chemical-development-kj
https://www.benchchem.com/product/b1302110?utm_src=pdf-body
https://www.nbinno.com/article/other-organic-chemicals/power-of-fluorination-how-4-trifluoromethyl-benzyl-bromide-drives-innovation-kj
https://www.nbinno.com/article/other-organic-chemicals/power-of-fluorination-how-4-trifluoromethyl-benzyl-bromide-drives-innovation-kj
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1302110?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Drug Discovery Workflow
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Diagram 1: Role in Drug Discovery Workflow

Experimental Protocols
While specific, detailed experimental protocols for the synthesis of 3-Fluoro-4-
(trifluoromethyl)benzyl bromide are not readily available in the provided search results, a

general synthetic approach for similar compounds involves the bromination of the

corresponding toluene derivative. A plausible synthetic pathway is outlined below.

General Synthesis of Benzyl Bromides:
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A common method for producing benzyl bromides is through the free-radical bromination of a

toluene derivative using a brominating agent like N-bromosuccinimide (NBS) in the presence of

a radical initiator such as benzoyl peroxide or AIBN. The reaction is typically carried out in a

non-polar solvent like carbon tetrachloride and may be initiated by light.

A patent for a related compound, 3-fluoro-4-trifluoromethyl benzonitrile, describes a multi-step

synthesis starting from ortho-fluoro benzotrifluoride, involving nitration, reduction, bromination,

and diazotization amine-removing reactions.[6] This highlights the complex, multi-step nature

often required for the synthesis of such specifically substituted aromatic compounds.

General Synthetic Pathway

3-Fluoro-4-(trifluoromethyl)toluene
(Precursor)

Free Radical
Bromination

N-Bromosuccinimide (NBS)
Radical Initiator (e.g., AIBN)

Solvent (e.g., CCl4)

3-Fluoro-4-(trifluoromethyl)benzyl bromide
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Diagram 2: Plausible Synthetic Route

Applications
Beyond its role in pharmaceuticals, fluorinated organic compounds like this are also utilized in

the agrochemical industry and in the development of advanced materials.[4] In agrochemicals,

fluorination can lead to increased potency and persistence of pesticides and herbicides.[4] In

materials science, the unique electronic properties conferred by the trifluoromethyl group make

it a valuable component in the design of novel polymers and other high-performance materials.

[5]
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Key Properties and Applications

3-Fluoro-4-(trifluoromethyl)benzyl bromide

Enhanced Lipophilicity Metabolic Stability Unique Electronic Properties
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Diagram 3: Properties and Applications Relationship

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1302110#3-fluoro-4-trifluoromethyl-benzyl-bromide-
cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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